Cas no 920966-51-4 (1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine)

1-(Benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine is a halogenated heterocyclic compound featuring a fused pyrrolopyridine core with benzenesulfonyl, bromo, and chloro substituents. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in medicinal chemistry and materials science. The benzenesulfonyl group enhances stability and modulates electronic properties, while the bromo and chloro substituents provide sites for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig transformations. Its well-defined regiochemistry facilitates precise synthetic modifications, enabling the development of targeted bioactive molecules or functional materials. The compound's purity and consistent performance ensure reliability in research and industrial applications.
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine structure
920966-51-4 structure
Product Name:1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine
CAS No:920966-51-4
MF:C13H8BrClN2O2S
MW:371.636819839478
MDL:MFCD11616444
CID:754951
PubChem ID:49758958
Update Time:2025-06-08

1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 3-bromo-4-chloro-1-(phenylsulfonyl)-
    • 1-(benzenesulfonyl)-3-bromo-4-chloropyrrolo[2,3-b]pyridine
    • 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine,3-bromo-4-chloro-1-(phenylsulfonyl)
    • 1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine
    • PBMVFDCNDQMFCU-UHFFFAOYSA-N
    • 3232AH
    • PB19173
    • BC005272
    • AK170730
    • 1H-Pyrrolo[2,3-b]pyridine,3-bromo-4-chloro-1-(phenylsulfonyl)-
    • 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (ACI)
    • CS-B0523
    • MFCD11616444
    • AKOS025290837
    • VLB96651
    • AS-33773
    • 1-(benzenesulfonyl)-3-bromo-4-chloro-pyrrolo[2,3-b]pyridine
    • SCHEMBL2105176
    • 920966-51-4
    • MDL: MFCD11616444
    • Inchi: 1S/C13H8BrClN2O2S/c14-10-8-17(13-12(10)11(15)6-7-16-13)20(18,19)9-4-2-1-3-5-9/h1-8H
    • InChI Key: PBMVFDCNDQMFCU-UHFFFAOYSA-N
    • SMILES: O=S(N1C2C(=C(C=CN=2)Cl)C(Br)=C1)(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 369.91800
  • Monoisotopic Mass: 369.91784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.3
  • XLogP3: 3.8

Experimental Properties

  • PSA: 60.34000
  • LogP: 4.77000

1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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AB453561-250 mg
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1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ,  1,2-Dimethoxyethane ;  45 min, 0 °C
1.2 0 °C; 0 °C → rt; 16 h, rt
1.3 Reagents: Water
Reference
Preparation of pyrrolo[2,3-b]pyridine, 1H-pyrazolo[3,4-d]pyrimidine, and 3H-imidazo[4,5-b]pyridine derivatives as cyclin-dependent kinase (CDK) modulators
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  rt → 0 °C; 0 °C; 40 min, 0 °C
1.2 0 °C → rt; 3 h, rt
1.3 Reagents: Water ;  rt
Reference
Preparation of pyridinonyl PDK1 inhibitors
, World Intellectual Property Organization, , ,

1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Raw materials

1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Preparation Products

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